Cas no 5334-23-6 (1H-pyrazolo3,4-dpyrimidine-4-thiol)

• Product Name: 1H-pyrazolo3,4-dpyrimidine-4-thiol
• CAS No: 5334-23-6
• MF: C₅H₄N₄S
• MW: 152.17705821991
• MDL: MFCD00005687
• CID: 85294
• PubChem ID: 135445058
• Update Time: 2025-04-18

1H-pyrazolo3,4-dpyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-1H-pyrazolo[3,4-d]pyrimidine hemihydrate
• 1H-Pyrazolo[3,4-d]pyrimidine-4-thiol hemihydrate
• 4-Mercapto-1H-pyrazolo[3,4-d]pyrimidine
• 4-mercapto-1H-pyrazolo(3,4-D)pyrimidine
• Tisopurine
• 4-Mercaptopyrazole(3,4d)pyrimidine
• Mercaptopyrazolepyrimidine
• 4-Mercaptopyrazolo[3,4-d]pyrimidine
• 1,2-dihydropyrazolo[3,4-d]pyrimidine-4-thione
• 1H-Pyrazolo[3,4-d]pyrimidine-4-thiol
• 4-Mercapto-(1H)pyrazolo [3,4-d]pyrimidine
• 4-MERCAPTOPYRAZOLO[3,4D]PYRIMIDINE
• 5H-Pyrazolo[3,4-d]pyrimidine-4-thione
• 8-Aza-7-deaza-6-thiopurine
• Allopurinol, thio-
• MPP
• MPP (pharmaceutical)
• NSC 1392
• Thiopurinol
• Exuracid (TN)
• Exuracid
• MFCD00005687
• D07278
• EN300-234867
• 1,5-dihydropyrazolo[3,4-d]pyrimidine-4-thione
• DTXSID90201488
• DO 970
• Tisopurina
• 4-mercapto pyrazolo(3,4-d)-pyrimidine
• CHEMBL119423
• 1H-Pyrazolo(3,4-d)pyrimidine-4(5H)-thione
• NS00032725
• SCHEMBL93974
• 1H-Pyrazolo(3,4-d)pyrimidine-4-thiol
• AI3-62083
• RS 570/T
• Pyrazolo[3,4-d]pyrimidine-4-thiol
• Tisopurinum
• 5334-23-6
• Tisopurine (INN)
• 4H-Pyrazolo[3,4-d]pyrimidine-4-thione, 1,5-dihydro-
• DB13807
• EINECS 226-251-8
• Tisopurina [INN-Spanish]
• BRD-K26634474-001-01-6
• NSC-1392
• LS-11340
• 1H-Pyrazolo[3,4-d]pyrimidin-4-thiol
• 5H-Pyrazolo(3,4-d)pyrimidine-4-thione
• 79F9I2R16M
• Pyrazolo(3,4-d)pyrimidine-4-thiol
• 1H-Pyrazolo(3,4-d)pyrimidin-4-thiol
• CHEBI:134776
• 1H-Pyrazolo[3,4-d]pyrimidine-4(5H)-thione
• 1,7-dihydropyrazolo[3,4-d]pyrimidine-4-thione
• 4H-Pyrazolo(3,4-d)pyrimidine-4-thione, 1,5-dihydro-
• NSC1392
• Tisopurine [INN]
• Tisopurinum [INN-Latin]
• AKOS005207063
• VU0549449-1
• TISOPURINE [MART.]
• TISOPURINE [WHO-DD]
• UNII-79F9I2R16M
• 1,5-Dihydro-pyrazolo[3,4-d]pyrimidine-4-thione
• Q7809617
• F9995-1226
• FT-0635629
• MPP (VAN)
• Tisopurina (INN-Spanish)
• 1H,4H,7H-pyrazolo[3,4-d]pyrimidine-4-thione
• M04AA02
• TISOPURINE (MART.)
• STK664014
• DTXCID90123979
• 1H,4H,7H-pyrazolo(3,4-d)pyrimidine-4-thione
• DB-052308
• 4-mercaptopyrazolo(3,4-d)pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine-4(2H)-thione
• Tisopurinum (INN-Latin)
• 1H-pyrazolo3,4-dpyrimidine-4-thiol

• MDL： MFCD00005687
• Inchi： 1S/C5H4N4S/c10-5-3-1-8-9-4(3)6-2-7-5/h1-2H,(H2,6,7,8,9,10)
• InChI Key： PYAOPMWCFSVFOT-UHFFFAOYSA-N
• SMILES： S=C1C2C=NNC=2NC=N1

Computed Properties

• Exact Mass: 152.01600
• Monoisotopic Mass: 152.015667
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: nothing
• Topological Polar Surface Area: 80.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >360 ºC (ethanol, 30% )
• Boiling Point: 386.8°C at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.5605 (estimate)
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 93.26000
• LogP: 0.64160
• Solubility: Not determined

1H-pyrazolo3,4-dpyrimidine-4-thiol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines